![molecular formula C10H7BrN2 B1286401 5-Bromo-2-phenylpyrimidine CAS No. 38696-20-7](/img/structure/B1286401.png)
5-Bromo-2-phenylpyrimidine
Overview
Description
5-Bromo-2-phenylpyrimidine is a brominated pyrimidine derivative that has been the subject of various studies due to its potential applications in medicinal chemistry and material science. The presence of the bromine atom at the 5-position on the pyrimidine ring makes it a versatile intermediate for further chemical modifications, such as palladium-catalyzed cross-coupling reactions, which can lead to a wide range of substituted pyrimidine compounds with potential biological activities .
Synthesis Analysis
The synthesis of brominated pyrimidines, including this compound, often involves halogenation reactions or palladium-catalyzed cross-coupling reactions. For instance, 5-bromo-2-iodopyrimidine, a closely related compound, can be used as an intermediate in palladium-catalyzed cross-coupling reactions to synthesize various substituted pyrimidines . Additionally, the preparation of 5-brominated pyrimidines can be achieved through bromination of pyrimidine precursors .
Molecular Structure Analysis
The molecular structure of this compound and related compounds has been studied using techniques such as X-ray crystallography. These studies provide insights into the regioselectivity of reactions involving bromopyrimidines and the formation of products with specific substitution patterns .
Chemical Reactions Analysis
This compound can undergo various chemical reactions, including nucleophilic aromatic substitution and palladium-catalyzed C-C coupling reactions. For example, 5-bromopyrimidine can react with bithiophene and its analogues in the presence of a palladium catalyst to yield aryl-substituted pyrimidines . Additionally, the reactivity of bromopyrimidines with ammonia and secondary amines has been investigated, leading to the synthesis of aminopyrimidines .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by the substituents on the pyrimidine ring. These properties can be characterized by various spectroscopic methods, including NMR and mass spectrometry, which help in confirming the structure of synthesized compounds . The presence of the bromine atom also affects the reactivity of the compound, making it suitable for further functionalization through nucleophilic substitution or coupling reactions .
Scientific Research Applications
1. Thermal Stability and Degradation Studies
5-Bromo-2-phenylpyrimidine and related compounds have been studied for their thermal stability. A study by Irwin and Iqbal (1988) found that the thermal stability of bropirimine (a derivative) is decreased when mixed with certain excipients, leading to the substitution of the bromine atom and formation of 2-amino-6-phenylpyrimidin-4(3H)-one. This reaction is specific to 5-bromo and 5-iodo pyrimidinones, highlighting its unique reactivity under thermal conditions (Irwin & Iqbal, 1988).
2. Reactions with Potassium Amide
Research has shown that this compound reacts in unique ways with certain chemicals. Kroon and Plas (2010) demonstrated that the reaction of 2-bromo-4-phenylpyrimidine with potassium amide leads to the formation of several compounds, including 2-amino-4-phenylpyrimidine, indicating a complex reaction pathway. This study helps understand the chemical reactivity of such compounds (Kroon & Plas, 2010).
3. Antiviral Activity
Hocková et al. (2003) investigated 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines substituted at position 5, including derivatives of this compound, for their antiviral properties. The study found that certain derivatives showed inhibitory activity against retroviruses, indicating potential applications in antiviral research (Hocková et al., 2003).
4. Application in C-C Coupling Reactions
This compound has been utilized in C-C coupling reactions. For instance, Verbitskiy et al. (2013) demonstrated that 5-Bromopyrimidine undergoes palladium-catalyzed aryl–aryl C–C coupling reactions, forming 5-(het)aryl substituted pyrimidines. This showcases its utility in synthetic organic chemistry (Verbitskiy et al., 2013).
5. Use in Efficient Convergent Syntheses
Goodby et al. (1996) described the use of 5-bromo-2-iodopyrimidine, a related compound, in selective palladium-catalysed cross-coupling reactions, offering efficient syntheses of many substituted pyrimidine compounds. This indicates its potential as an intermediate in complex synthetic pathways (Goodby et al., 1996).
6. Synthesis of Metal-Complexing Molecular Rods
Schwab et al. (2002) developed syntheses for 5-brominated and 5,5'-dibrominated 2,2'-bipyrimidines, useful for the preparation of metal-complexing molecular rods. This demonstrates the compound's application in the synthesis of materials with specific electronic or structural properties (Schwab et al., 2002).
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-phenylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrN2/c11-9-6-12-10(13-7-9)8-4-2-1-3-5-8/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZKCBZDJCZZPSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60559685 | |
Record name | 5-Bromo-2-phenylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60559685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38696-20-7 | |
Record name | 5-Bromo-2-phenylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60559685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What synthetic routes are available for preparing 5-bromo-2-phenylpyrimidine and its derivatives?
A1: this compound serves as a versatile building block for more complex structures. The research highlights its use in Suzuki cross-coupling reactions to create pyrimidine-containing oligo(arylene)s []. For example, reacting this compound with benzeneboronic acid under Suzuki conditions yields 2,5-diphenylpyrimidine []. Additionally, the research mentions that this compound can be further functionalized via a second Suzuki reaction, demonstrating its utility in building extended conjugated systems [].
Q2: How does the structure of this compound influence its properties and potential applications?
A2: The presence of the bromine atom in this compound allows for its participation in various coupling reactions, making it a valuable precursor for synthesizing diverse pyrimidine derivatives. These derivatives, such as the pyrimidine-fluorene hybrid systems, have potential applications in optoelectronics []. Notably, the planar structure of this compound, confirmed by X-ray crystallography, contributes to the interesting optoelectronic properties observed in its derivatives [].
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